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Introduction
Vascular Endothelial Growth Factor A (VEGF-A), and specifically its 165 amino acid isoform

(VEGF165), is a potent pro-angiogenic cytokine that plays a crucial role in both physiological

and pathological angiogenesis. It is a key target in cancer therapy and other diseases

characterized by aberrant blood vessel formation.[1] VEGF165 exerts its biological effects

primarily by binding to and activating the receptor tyrosine kinase VEGFR2 on the surface of

endothelial cells.[1][2] This activation triggers a cascade of intracellular signaling events that

regulate endothelial cell proliferation, migration, survival, and permeability.[2][3] This document

provides a detailed protocol for utilizing Western blotting to detect and quantify the activation of

key downstream signaling pathways induced by human VEGF165.

VEGF165 Signaling Pathway
Upon binding of VEGF165, VEGFR2 dimerizes and undergoes autophosphorylation on specific

tyrosine residues, creating docking sites for various signaling molecules.[4] This initiates

several downstream cascades, including:

The PI3K/Akt Pathway: This pathway is critical for promoting cell survival and proliferation.[1]

[3]
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The PLCγ/PKC/MAPK (ERK1/2) Pathway: This cascade is primarily involved in regulating

cell proliferation and gene expression.[1][3]

Monitoring the phosphorylation status of key proteins in these pathways, such as VEGFR2

itself, Akt, and ERK1/2, provides a reliable method for assessing the cellular response to

VEGF165 stimulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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